4-chlorobenzyl 3,4-dichlorobenzoate

• IUPAC Name: (4-chlorophenyl)methyl 3,4-dichlorobenzoate
• InChI: InChI=1S/C14H9Cl3O2/c15-11-4-1-9(2-5-11)8-19-14(18)10-3-6-12(16)13(17)7-10/h1-7H,8H2
• InChI Key: UVBBPVAGRWJFNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC(=O)C2=CC(=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C14H9Cl3O2
• Molecular Weight: 315.6 g/mol

Description

4-chlorobenzyl 3,4-dichlorobenzoate is a chemical compound that belongs to the family of chlorobenzoates. It is a white crystalline solid that is commonly used in scientific research for its unique properties. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-chlorobenzyl 3,4-dichlorobenzoate is not well understood. However, it is believed to work by inhibiting certain enzymes and metabolic pathways in microorganisms, leading to their death.
Biochemical and Physiological Effects
Studies have shown that this compound can have toxic effects on certain organisms. It has been shown to cause DNA damage and induce apoptosis in human cells. Additionally, it has been shown to have toxic effects on aquatic organisms, leading to concerns about its potential impact on the environment.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chlorobenzyl 3,4-dichlorobenzoate in lab experiments is its unique properties, which make it useful for studying the mechanisms of action of various compounds. However, one limitation is its potential toxicity, which can make it difficult to work with.

Future Directions

There are several potential future directions for research on 4-chlorobenzyl 3,4-dichlorobenzoate. One area of interest is its potential use as a herbicide or insecticide. Additionally, further research is needed to understand its mechanism of action and potential toxicity, as well as its potential impact on the environment. Overall, this compound is a compound with unique properties that has the potential to be useful in various scientific research applications.

Synthesis Methods

4-chlorobenzyl 3,4-dichlorobenzoate can be synthesized through the reaction of 4-chlorobenzyl chloride with 3,4-dichlorobenzoic acid in the presence of a suitable base. The reaction is carried out under reflux conditions and the resulting product is purified through recrystallization.

Scientific Research Applications

The compound has been used in scientific research for its potential applications in various fields. It has been studied for its antibacterial and antifungal properties, and has shown promising results in inhibiting the growth of various microorganisms. Additionally, it has been studied for its potential use as a herbicide and insecticide.